Cas no 78919-13-8 (Iloprost)

• Product Name: Iloprost
• CAS No: 78919-13-8
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• MDL: MFCD00867145
• CID: 563509
• PubChem ID: 5311181
• Update Time: 2025-07-16

Iloprost Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-4-methyl-1-octen-6-yn-1-yl]-2(1H)-pentalenylidene]-,(5E)-
• Iloprost
• 5-{(E)-(1S,5S,6R,7R)-7-hydroxy-6-[(E)-(3S,4RS)-3-hydroxy-4-methyl-1-octen-6-ynyl]-bicyclo[3.3.0]octa-3-ylidene)-pentanoic acid
• 5-{(E)-(1S,5S,6R,7R)-7-hydroxy-6-[(E)-(3S,4RS)-3-hydroxy-4-methyl-5-octen-6-inyl]-bicyclo[3.3.0]-octan-3-ylidene}pentenoic acid
• Ataprost [INN]
• Ataprostum
• Ataprostum [INN-Latin]
• Ciloprost
• Pentanoic acid,5-(4-(3-cyclopentyl-3-hydroxy-1-propenyl)hexahydro-5-hydroxy-2(1H)-pentalenylidene)-,(3aS-(2E,3aalpha,4alpha(1E,
• ZK 36374
• ZK-36374
• 5-(Hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1-octen-6-ynyl)-2(1H)-pentalenylidene)pentanoic acid
• DTXCID001333799
• 78919-13-8
• ILOPROST [EMA EPAR]
• HY-A0096
• ILOPROST [JAN]
• ZK 00036374
• ILOPROST [INN]
• BRD-A45664787-001-01-4
• HIFJCPQKFCZDDL-ACWOEMLNSA-N
• Q20817139
• AKOS024456922
• DB01088
• Ventavis (TN)
• D02721
• CHEMBL494
• (5E)-5-((3aS,4R,5R,6aS)-5-hydroxy-4-((1E,3S)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl)hexahydropentalen-2(1H)-ylidene)pentanoic acid
• ILOPROST [USAN]
• Ilomedine
• (E)-5-(3aS,4R,5R,6aS)-5-Hydroxy-4((E)-(3S,4RS)-3-hydroxy-4-methyl-1-octen-6-inyl)perhydropentalen-2-yliden)valeriansaeure
• (16R,S)-methyl-18,18,19,19-tetradehydro-6a-carbaprostaglandin I2
• ILOPROST (MART.)
• Ilomedin
• Iloprostum
• NCGC00181784-01
• JED5K35YGL
• SR-05000001498-1
• UNII-JED5K35YGL
• BAY Q6256
• (E)-5-((3aS,4R,5R,6aS)-5-Hydroxy-4-((3S,E)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl)hexahydropentalen-2(1H)-ylidene)pentanoic acid
• B01AC11
• 5-[(2E,3aS,4R,5R,6aS)-5-hydroxy-4-[(1E,3S)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl]-octahydropentalen-2-ylidene]pentanoic acid
• Iloprostum (Latin)
• SH-401
• EX-A6213
• Pentanoic acid, 5-(hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1-octen-6-ynyl)-2(1H)-pentalenylidene)-
• EN300-21702615
• Endoprost
• MS-25711
• [3H]-Iloprost
• BRD-A45664787-001-02-2
• ILOPROST [MART.]
• (5E)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxy-4-methyloct-1-en-6-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
• 85026-51-3
• Iloprost [USAN:INN:BAN]
• BDBM23954
• (16R,S)-Methyl-18,18,19,19-tetradehydro-6a-carbaprostaglandin I(sub 2)
• BAY-q-6256
• ILOPROST [ORANGE BOOK]
• CAS-78919-13-8
• HMS2090A19
• Iloprost Clathrate
• ILOPROST [VANDF]
• ILOPROST [WHO-DD]
• ZK-00036374
• Iloprost, >=98% (HPLC)
• Iloprostum [Latin]
• CS-5586
• (E)-(3aS,4R,5R,6aS)-Hexahydro-5-hydroxy-4-((E)-(3S,4RS)-3-hydroxy-4-methyl-1-octen-6-ynyl)-delta(sup 2(1H),delta)-pentalenevaleric acid
• Tox21_113586
• SR-05000001498-2
• (5E)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(1E,3S)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl]hexahydropentalen-2(1H)-ylidene]pentanoic acid
• (1S,2R,3R,5S)-7-[(E)-4-carboxybutylidene]-2-[(3S,1E)-3-hydroxy-4-methyl-6-octyne-1-enyl]-3-hydroxybicyclo[3.3.0]octane
• ILOPROST [MI]
• E-1030
• (Z)-5-((3aS,4R,5R,6aS)-5-hydroxy-4-((3S,E)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl)hexahydropentalen-2(1H)-ylidene)pentanoic acid
• Ventavis
• (5E)-(3AS,4R,5R,6AS)-5-HYDROXY-4-((1E)-(3S,4RS)-3-HYDROXY-4-METHYLOCT-1-EN-6-YNYL)-HEXAHYDROPENTALEN-2(1H)-YLIDENE)PENTANOIC ACID
• DTXSID2041046
• ACETICACID2-TERT-BUTYL-4-METHYLPHENYLESTER
• PENTANOIC ACID, 5-((3AS,4R,5R,6AS)-HEXAHYDRO-5-HYDROXY-4-((1E,3S)-3-HYDROXY-4-METHYL-1-OCTEN-6-YNYL)-2(1H)-PENTALENYLIDENE)-, (5E)-
• (5E)-5-[(3aS,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-4-methyl-1-octen-6-ynyl]-2(1H)-pentalenylidene]pentanoic acid
• Iloprost (USAN/INN)
• SCHEMBL6083382
• CHEBI:63916
• 15(R)-Iloprost
• SR-05000001498
• (5E)-[3aS,4R,5R,6aS)-5-Hydroxy-4-[(1E)-(3S,4RS)-3-hydroxy-4-methyloct-1-en-6-ynyl]-hexahydropentalen-2(1H)-ylidene]pentanoic acid
• J-502615
• (5E)-5-[(3aS,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-4-methyl-1-octen-6-yn-1-yl]-2(1H)-pentalenylidene]pentanoic acid (ACI)
• Pentanoic acid, 5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-4-methyl-1-octen-6-ynyl]-2(1H)-pentalenylidene]-, (5E)- (9CI)
• (1S,2R,3R,5S)-7-[(E)-4-Carboxybutylidene]-2-[(3S,1E)-3-hydroxy-4-methyl-6-octyn-1-enyl]-bicyclo[3.3.0]octane
• MeSH ID: D016285
• Aurlumyn
• Cilaprost
• BRD-A45664787-001-04-8
• GLXC-10328

• MDL： MFCD00867145
• Inchi： 1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8+/t15?,17-,18+,19-,20+,21+/m0/s1
• InChI Key： HIFJCPQKFCZDDL-ACWOEMLNSA-N
• SMILES： C(/[C@H]1[C@H](O)C[C@@H]2C/C(/C[C@H]12)=C\CCCC(=O)O)=C\[C@@H](O)C(C)CC#CC

Computed Properties

• Exact Mass: 360.23000
• Monoisotopic Mass: 360.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: By 1
• Density: 1.21
• Melting Point: 115.7 DEG C
• Boiling Point: 539.2°C at 760 mmHg
• Flash Point: 294°C
• Refractive Index: 1.629
• PSA: 77.76000
• LogP: 3.54130

Iloprost Security Information

• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month